Methyl 4-[(3-amino-1H-pyrazol-1-yl)methyl]benzoate

• CAS No.: 1003012-19-8
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: methyl 4-[(3-aminopyrazol-1-yl)methyl]benzoate
• InChI: InChI=1S/C12H13N3O2/c1-17-12(16)10-4-2-9(3-5-10)8-15-7-6-11(13)14-15/h2-7H,8H2,1H3,(H2,13,14)
• InChI Key: JQFBDNPJJZPEDT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C=CC(=N2)N

Description

Methyl 4-[(3-amino-1H-pyrazol-1-yl)methyl]benzoate is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester (530 mg, 2.03 mmol) was dissolved in ethyl acetate (10 ml). Tin(II) chloride dihydrate (2.29 gm, 10.15 mmol) was added, reaction mixture was heated at 70 deg C. for 1 h. The reaction mixture was cooled to ambient temperature, the pH adjusted to pH 8-9 by addition of aq. saturated sodium carbonate and extracted with ethyl acetate (3×25 ml), dried over anhydrous Na2SO4 and concentrated under reduced pressure to provide 4-(3-amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester (480 mg).